![molecular formula C18H11Cl2N3O3 B5493101 5,6-dichloro-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B5493101.png)
5,6-dichloro-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1H-isoindole-1,3(2H)-dione
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Description
The compound “5,6-dichloro-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1H-isoindole-1,3(2H)-dione” is a chemical compound. The pure form of this compound is a white crystalline solid, while the industrial product is a light yellow-brown solid .
Synthesis Analysis
The synthesis of this compound involves several steps. The process starts with 2,6-dichloro-4-trifluoromethylphenylamine as the raw material. This is then subjected to a diazotization reaction to obtain a diazonium salt. This salt is then condensed with ethyl 2,3-dicyanopropionate at room temperature for 2 hours. After this, dichloromethane is added and the mixture is stirred until uniform. The material is then transferred to a separatory funnel, where the water layer is separated out and extracted with dichloromethane. The combined dichloromethane layers are then washed with water, and then with dilute alkali until the pH reaches 9. The mixture is then transferred to a reaction flask, where ammonia is added. After stirring at room temperature for 2 hours, the layers are separated. The water layer is extracted with dichloromethane, the combined dichloromethane layers are washed until neutral, and the dichloromethane is evaporated to obtain the product .Physical And Chemical Properties Analysis
The compound is a light yellow-brown solid in its industrial form. It has a melting point of 141-142°C. It is soluble in methanol, ethanol, acetone, dichloroethane, and ethyl acetate .Future Directions
properties
IUPAC Name |
5,6-dichloro-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Cl2N3O3/c19-13-8-11-12(9-14(13)20)18(25)23(17(11)24)7-6-15-21-16(22-26-15)10-4-2-1-3-5-10/h1-5,8-9H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNSKNKGBIYTHRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)CCN3C(=O)C4=CC(=C(C=C4C3=O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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